Cas no 255837-16-2 (1-(2-bromophenyl)cyclohexan-1-ol)

• Product Name: 1-(2-bromophenyl)cyclohexan-1-ol
• CAS No: 255837-16-2
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• MDL: MFCD29906872
• CID: 1426611
• PubChem ID: 21514771
• Update Time: 2025-05-20

1-(2-bromophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-(2-bromophenyl)-
• 1-(o-bromophenyl)cyclohexanol
• 1-(2-bromophenyl)cyclohexan-1-ol
• 255837-16-2
• EN300-258587
• 1-(2-bromophenyl)cyclohexanol
• SCHEMBL11838166
• DTXSID101307727
• Z2379439458
• AKOS033901468

• MDL： MFCD29906872
• Inchi： 1S/C12H15BrO/c13-11-7-3-2-6-10(11)12(14)8-4-1-5-9-12/h2-3,6-7,14H,1,4-5,8-9H2
• InChI Key： IYKXLFAJLQNFHB-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1(CCCCC1)O

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-bromophenyl)cyclohexan-1-ol

1-(2-bromophenyl)cyclohexan-1-ol (CAS No. 255837-16-2): A Comprehensive Overview

1-(2-bromophenyl)cyclohexan-1-ol (CAS No. 255837-16-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as 1-(o-bromophenyl)cyclohexanol, is characterized by a cyclohexanol moiety substituted with a 2-bromophenyl group. The presence of the bromine atom and the cyclohexanol functionality imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The synthesis of 1-(2-bromophenyl)cyclohexan-1-ol typically involves the reaction of 2-bromobenzyl bromide with cyclohexanone in the presence of a suitable base, followed by reduction to form the alcohol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis, reducing environmental impact and improving overall efficiency.

In terms of its physical properties, 1-(2-bromophenyl)cyclohexan-1-ol is a white crystalline solid with a melting point of approximately 60°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various chemical reactions and purification techniques.

The biological activity of 1-(2-bromophenyl)cyclohexan-1-ol has been the subject of several studies, particularly in the context of its potential as an intermediate in drug discovery. Research has shown that compounds derived from this structure exhibit promising anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(2-bromophenyl)cyclohexan-1-ol demonstrated significant inhibition of COX enzymes, which are key targets in the treatment of inflammatory conditions.

Beyond its pharmaceutical applications, 1-(2-bromophenyl)cyclohexan-1-ol has also found use in the development of agrochemicals and materials science. Its ability to undergo various chemical transformations makes it a versatile building block for synthesizing complex molecules with diverse functionalities. For example, it can be used as a precursor for the synthesis of polymers with tailored properties for use in coatings and adhesives.

Safety considerations are an important aspect when handling 1-(2-bromophenyl)cyclohexan-1-ol. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, as well as working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 1-(2-bromophenyl)cyclohexan-1-ol (CAS No. 255837-16-2) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chemical reactivity make it an important intermediate in the development of novel pharmaceuticals and fine chemicals. Ongoing research continues to explore new avenues for its utilization, further highlighting its significance in modern scientific endeavors.